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Compound of Interest

Compound Name: 4-Cyanopyridine

Cat. No.: B195900

For laboratory professionals engaged in the dynamic fields of research and drug development,
the safe handling of chemical compounds is paramount. This guide provides essential,
immediate safety and logistical information for the use of 4-Cyanopyridine, ensuring that your
vital work can proceed with the utmost attention to safety and operational efficiency.

Chemical Profile and Hazards

4-Cyanopyridine (CAS No. 100-48-1), also known as isonicotinonitrile, is a beige solid organic
compound.[1] It is classified as a combustible material and is harmful if swallowed, in contact
with skin, or inhaled.[2][3][4] The compound can cause skin and serious eye irritation, and may
also lead to respiratory irritation.[2][5]
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Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 4-Cyanopyridine, the following personal

protective equipment is mandatory.[6][7]

Body Part Required PPE Standard
Safety goggles/Chemical
EN166 (EU) or OSHA 29 CFR
Eyes/Face Safety glasses and Face
_ 1910.133 (US).[1][3]
shield.[6]
Hand Appropriate protective gloves EU Directive 89/686/EEC and
ands
(chemical impermeable).[6][7] the standard EN 374.[7]
Chemical resistant clothing
Body Standard EN368.[6]

and boots.[6]

Respiratory

NIOSH or European Standard
EN 149 approved respirator.[6]

29CFR 1910.134 (OSHA) or
European Standard EN 149.[6]

Operational and Disposal Plans
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A systematic approach to handling and disposal is crucial for maintaining a safe laboratory
environment.

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure that an emergency eyewash station and safety shower
are readily accessible.[1] The work area must be well-ventilated.[2][8]

o Personal Protective Equipment (PPE): Don the required PPE as detailed in the table above.

» Handling: Avoid all personal contact, including the inhalation of dust or fumes.[2] Minimize
dust generation and accumulation.[8] Do not eat, drink, or smoke in the handling area.[2][6]

o Storage: Store 4-Cyanopyridine in a tightly closed container in a cool, dry, and well-
ventilated area.[8] Keep it away from incompatible substances such as strong oxidizing
agents, strong acids, and strong bases.[1][8]

o After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[2][6] Contaminated work clothing should be laundered separately before reuse.[2]

Spill and Emergency Procedures

o Minor Spills: For dry spills, use dry clean-up procedures to avoid generating dust.[2] Sweep
or vacuum up the material and place it into a sealed container for disposal.[8] For wet spills,
absorb the material and place it in a labeled container for disposal.[2] Wash the spill area
with large amounts of water.[2]

» Major Spills: Evacuate the area and deny entry to unnecessary personnel.[6] Alert
emergency services.[2]

» Fire: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish a
fire.[3] Wear self-contained breathing apparatus and full protective gear.[1]

o First Aid:

o In case of skin contact: Immediately remove all contaminated clothing and wash the
affected area with soap and running water.[2]
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o In case of eye contact: Immediately flush the eyes with large amounts of water for at least
15 minutes, occasionally lifting the eyelids.[6] Seek immediate medical attention.[6]

o If inhaled: Move the person to fresh air. If breathing has stopped, give artificial respiration.
[6][7] Seek immediate medical attention.[6]

o If swallowed: Do not induce vomiting.[6] Rinse the mouth with water and call a poison

center or doctor if you feel unwell.[3][6]

Disposal Plan

Dispose of 4-Cyanopyridine and any contaminated materials in accordance with local, state,
and federal regulations.[6] This may involve offering surplus and non-recyclable solutions to a
licensed disposal company.[3] Contaminated packaging should be disposed of as unused

product.[3]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 4-Cyanopyridine,

from preparation to disposal.
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Caption: Logical workflow for the safe handling of 4-Cyanopyridine.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.jubilantingrevia.com/uploads/files/8msds_0022gjghs14div.2sds4-cyanopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/8msds_0022gjghs14div.2sds4-cyanopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/8msds_0022gjghs14div.2sds4-cyanopyridine.pdf
https://www.echemi.com/sds/4-cyanopyridine-pid_Seven1177.html
https://www.jubilantingrevia.com/uploads/files/8msds_0022gjghs14div.2sds4-cyanopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/8msds_0022gjghs14div.2sds4-cyanopyridine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_395109344_Cyanopyridine-CASNO-100-48-1-MSDS.pdf
https://www.jubilantingrevia.com/uploads/files/8msds_0022gjghs14div.2sds4-cyanopyridine.pdf
https://www.benchchem.com/product/b195900?utm_src=pdf-body
https://www.jubilantingrevia.com/uploads/files/8msds_0022gjghs14div.2sds4-cyanopyridine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_395109344_Cyanopyridine-CASNO-100-48-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_395109344_Cyanopyridine-CASNO-100-48-1-MSDS.pdf
https://www.benchchem.com/product/b195900?utm_src=pdf-body
https://www.benchchem.com/product/b195900?utm_src=pdf-body-img
https://www.benchchem.com/product/b195900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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